N-{(3S*,4R*)-1-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide

• IUPAC Name: N-[(3S,4R)-1-(5-cyclopropyl-1,3-oxazole-4-carbonyl)-4-propylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C16H23N3O3/c1-3-4-12-7-19(8-13(12)18-10(2)20)16(21)14-15(11-5-6-11)22-9-17-14/h9,11-13H,3-8H2,1-2H3,(H,18,20)/t12-,13-/m1/s1
• InChI Key: NOZPDXXQIRKONG-CHWSQXEVSA-N
• Canonical SMILES: CCCC1CN(CC1NC(=O)C)C(=O)C2=C(OC=N2)C3CC3
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)C2=C(OC=N2)C3CC3
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

N-{(3S*,4R*)-1-[(5-cyclopropyl-1,3-oxazol-4-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide is a useful research compound. Its molecular formula is C16H23N3O3 and its molecular weight is 305.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.17394160 g/mol and the complexity rating of the compound is 438. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

H3 Receptor Antagonist for Cognitive Improvement

A study on GSK189254, a novel histamine H3 receptor antagonist, demonstrated its high affinity for human and rat H3 receptors and selective inhibition over 10,000-fold compared to other targets. This compound showed potential for improving cognitive performance in Alzheimer's disease and other cognitive disorders through increased release of neurotransmitters and improved performance in cognitive paradigms (Medhurst et al., 2007).

Development of Novel Heterocyclic Compounds

Research focused on the synthesis and biological assessment of [1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides with 1,2,4-oxadiazole cycles, demonstrating a method for synthesizing diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives. These compounds are of interest due to their various biological properties (Karpina et al., 2019).